![molecular formula C21H26ClN3OS B2724147 N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride CAS No. 1189645-76-8](/img/structure/B2724147.png)
N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride
Description
N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClN3OS and its molecular weight is 403.97. The purity is usually 95%.
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Scientific Research Applications
Anticancer Research
- Compounds similar to N-(2-(diethylamino)ethyl)-N-(6-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride have shown promise in anticancer research. A study by Ravinaik et al. (2021) details the synthesis and evaluation of related benzamide derivatives for anticancer activity against multiple cancer cell lines. These derivatives demonstrated moderate to excellent activity, suggesting potential utility in cancer treatment.
Cardiac Electrophysiology
- Research by Morgan et al. (1990) explores the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides, related to this compound. These compounds showed potential as selective class III agents in cardiac applications, indicating their relevance in the development of new cardiac drugs.
Antifungal Research
- A study conducted by Narayana et al. (2004) investigates new benzamide derivatives for antifungal applications. The synthesized compounds were tested for their antifungal activity, highlighting the potential of similar benzamide derivatives in treating fungal infections.
Antimicrobial Research
- The antimicrobial potential of benzamide derivatives, closely related to the compound , is demonstrated in a study by Padalkar et al. (2014). These derivatives were screened against bacterial and fungal strains, showing broad-spectrum antimicrobial activity, which could be significant for developing new antimicrobial agents.
Stearoyl-CoA Desaturase-1 Inhibition
- Research by Uto et al. (2009) explores benzamide derivatives as inhibitors of stearoyl-CoA desaturase-1 (SCD-1), an enzyme involved in metabolic disorders. These compounds, similar to this compound, showed potent inhibition, suggesting potential applications in treating conditions related to SCD-1 activity.
properties
IUPAC Name |
N-[2-(diethylamino)ethyl]-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3OS.ClH/c1-4-23(5-2)13-14-24(20(25)17-9-7-6-8-10-17)21-22-18-12-11-16(3)15-19(18)26-21;/h6-12,15H,4-5,13-14H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTGQYIPCGWYXGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C1=NC2=C(S1)C=C(C=C2)C)C(=O)C3=CC=CC=C3.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.0 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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